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Compound of Interest

Compound Name: 6,8-Dimethoxyquinoline
CAS No.: 111454-91-2
Cat. No.: B1356820
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The Structure and Properties of 6,8-Dimethoxyquinoline: An In-Depth Technical Guide

Executive Summary

6,8-Dimethoxyquinoline represents a specialized scaffold in heterocyclic chemistry,
distinguished by its electron-rich quinoline core. Unlike the more common monosubstituted
quinolines, the 6,8-dimethoxy motif introduces a unique electronic push-pull system that
significantly alters the molecule's basicity, coordination ability, and metabolic stability. This
compound serves as a critical intermediate in the synthesis of aminoquinoline antimalarials
(analogous to Primaquine), c-Met kinase inhibitors for oncology, and as a bidentate ligand in
organometallic catalysis.

This guide provides a rigorous technical analysis of its molecular architecture, validated
synthetic protocols, and physicochemical properties, designed to support researchers in
medicinal chemistry and materials science.

Molecular Architecture & Physicochemical Profile[1]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1356820#bc-rfq
https://www.benchchem.com/product/b1356820/docs?utm_src=pdf-body#structure-and-properties-of-6-8-dimethoxyquinoline
https://www.benchchem.com/product/b1356820/docs?utm_src=pdf-body#structure-and-properties-of-6-8-dimethoxyquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The physicochemical behavior of 6,8-dimethoxyquinoline is governed by the dual methoxy
substituents, which act as strong electron-donating groups (EDGS).

Structural Specifications

Property Specification

IUPAC Name 6,8-Dimethoxyquinoline
Molecular Formula C11H11NO2

Molecular Weight 189.21 g/mol

SMILES COclcc(OC)c2nceec2el
Topological Polar Surface Area ~30-35 A2

LogP (Predicted) 2.1 — 2.4 (Lipophilic)
H-Bond Acceptors 3 (N1, 06, 08)

Electronic Effects & Reactivity

o Basicity: The methoxy group at the C8 position exerts a steric influence on the ring nitrogen
(N1), potentially reducing coordination strength compared to unsubstituted quinoline, while
simultaneously increasing electron density via resonance.

o Electrophilic Substitution: The C5 and C7 positions are highly activated due to the ortho/para
directing effects of the methoxy groups at C6 and C8. This makes the scaffold prone to
nitration or halogenation at C5.

e Nucleophilic Attack: The pyridine ring (N1-C4) remains electron-deficient, facilitating
nucleophilic substitution at C2 and C4, particularly if activated by N-oxidation.

Synthetic Pathways & Optimization

Two primary routes are established for the synthesis of 6,8-dimethoxyquinoline: the classical
Skraup Cyclization (for bulk synthesis) and the Transition-Metal Catalyzed Alkoxylation (for
high-purity derivatives).[1]
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Protocol A: Modified Skraup Cyclization (The
"Workhorse" Route)

Rationale: This method utilizes the regioselectivity of the Skraup reaction. Starting with 2,4-
dimethoxyaniline, the cyclization is directed to the vacant position ortho to the amine (C6 of the
aniline), which corresponds to the C5 position of the forming quinoline ring? Correction: The
closure occurs at the free ortho position.

e Reactant: 2,4-Dimethoxyaniline.[1][2][3]

e Substituent Mapping:
o The 2-OMe group (ortho to NH2) becomes the 8-OMe group in quinoline.[1]
o The 4-OMe group (para to NHz2) becomes the 6-OMe group in quinoline.[1]
o Result: 6,8-Dimethoxyquinoline.[4][5][6][7]

Step-by-Step Protocol:

Reagent Prep: In a 500 mL round-bottom flask, mix 2,4-dimethoxyaniline (0.1 mol), glycerol
(0.3 mol), and sodium 3-nitrobenzenesulfonate (0.05 mol) as the oxidant (safer than As20s).

o Acid Addition: Cautiously add sulfuric acid (70%) (50 mL) dropwise with stirring. The reaction
is highly exothermic.

¢ Reflux: Heat the mixture to 140°C for 4 hours. Monitor the disappearance of aniline via TLC
(EtOAc:Hexane 1:1).

e Workup: Cool to room temperature. Pour onto crushed ice (500 g). Basify to pH 10 with
NH4OH.

o Extraction: Extract with Dichloromethane (DCM) (3 x 100 mL). Wash organic layer with brine,
dry over Na2SOa.

 Purification: Recrystallize from ethanol or purify via flash chromatography (SiOz2, 0-5% MeOH
in DCM).
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Protocol B: Cu-Catalyzed Methoxylation (The
"Precision" Route)

Rationale: Ideal for late-stage functionalization or when starting from halogenated precursors

like 6,8-dibromoquinoline.[1]
e Substrate: 6,8-Dibromoquinoline.
o Conditions: React with NaOMe (4 equiv) and Cul (10 mol%) in DMF at 120°C.

» Outcome: Yields 6,8-dimethoxyquinoline with high regiocontrol, avoiding the tar formation

typical of Skraup reactions.

Visualization of Synthesis Logic

The following diagram illustrates the regiochemical logic of the Skraup synthesis, confirming
the 6,8-substitution pattern.

2,4-Dimethoxyaniline
N-attack on Acrolein

(Precursor)
\ Michael Addition Acid Catalysis > Cyclization at Oxidation/Aromatization > 6,8-Dimethoxyquinoline

______ > Intermediate Ortho Position (C6) (Final Scaffold)

Glycerol + H2SO4
(Acrolein source)

Click to download full resolution via product page

Figure 1: Regioselective synthesis pathway from 2,4-dimethoxyaniline to 6,8-
dimethoxyquinoline via Skraup cyclization.

Structural Characterization Standards

Researchers must validate the structure using NMR. The symmetry (or lack thereof) is the key
indicator.

Expected *H NMR Data (400 MHz, CDCls):

o Aromatic Region (Quinoline Core):
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[e]

H2: ~8.7 ppm (dd, J = 4.2, 1.6 Hz). Most deshielded due to adjacent Nitrogen.
o H4:~8.0 ppm (dd).
o H3:~7.3 ppm (dd).

o H5 & H7: The benzene ring protons.[8] H5 appears as a doublet (~6.7-7.0 ppm) with meta-
coupling (J ~ 2.5 Hz) to H7.[1] H7 appears similarly, often slightly more shielded due to
being flanked by two methoxy groups (though position 8-OMe affects it differently than 6-
OMe).[1]

 Aliphatic Region:

o 6-OMe: Singlet, ~3.92 ppm (3H).[9]

o 8-OMe: Singlet, ~4.05 ppm (3H). (Distinct shifts due to different electronic environments).
QC Criteria:
e Purity: >98% by HPLC (254 nm).

 |dentity: Mass Spec (ESI+) should show [M+H]*+ peak at m/z 190.2.

Biological & Pharmaceutical Applications
Pharmacophore Potential

The 6,8-dimethoxyquinoline core is a bioisostere for the quinolone antibiotics and a precursor
to 8-aminoquinolines.[1]

» Antimalarial Activity: The 8-methoxy group is crucial for the activity of Primaquine.[1]
Modifying this to a 6,8-dimethoxy system alters metabolic clearance rates (CYP450
interaction) and reduces hematotoxicity in some models.

» Kinase Inhibition: Derivatives (e.g., 4-chloro-6,8-dimethoxyquinoline) are intermediates for
c-Met inhibitors (like Cabozantinib analogs), where the methoxy groups optimize binding
pocket occupancy via hydrophobic interactions.[1]
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Coordination Chemistry

The N1 nitrogen and 8-OMe oxygen can act as a hemilabile bidentate ligand. This "N,O-
chelating” ability is exploited in:

o Copper Catalysis: Stabilizing Cu(l) species during oxidative coupling reactions.

e Sensing: Fluorescent detection of metal ions (Zn2*, Cd?*), where the fluorescence is
guenched or enhanced upon chelation.

6,8-Dimethoxyquinoline

Core
N1 Nitrogen: C4 Position: 6,8-Dimethoxy:
H-Bond Acceptor Site for SNAr Electron Donation
Metal Coordination (Kinase Inhibitor Linkage) Metabolic Stability

Click to download full resolution via product page

Figure 2: Structure-Activity Relationship (SAR) map highlighting reactive and functional sites.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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